molecular formula C15H9F6NO2 B2512777 2,2-difluoro-N-(2-fluorophenyl)-2-[3-(trifluoromethyl)phenoxy]acetamide CAS No. 338792-22-6

2,2-difluoro-N-(2-fluorophenyl)-2-[3-(trifluoromethyl)phenoxy]acetamide

Cat. No.: B2512777
CAS No.: 338792-22-6
M. Wt: 349.232
InChI Key: ACSZWWIVQDTZNC-UHFFFAOYSA-N
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Description

2,2-difluoro-N-(2-fluorophenyl)-2-[3-(trifluoromethyl)phenoxy]acetamide is a useful research compound. Its molecular formula is C15H9F6NO2 and its molecular weight is 349.232. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Properties

Research into compounds with similar fluorinated structures, such as difluoroacetamides, has led to advancements in electrophilic fluorinating agents. For example, perfluoro-[N-(4-pyridyl)acetamide] serves as a site-selective electrophilic fluorinating agent, illustrating the potential of fluorinated compounds in synthesizing complex molecules under mild conditions (Banks, Besheesh, & Tsiliopoulos, 1996). Similarly, the synthesis and characterization of novel N-(2-fluoro-5-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)phenyl)-2-phenoxy)acetamides highlight the compound's relevance in creating substances with potential herbicidal activities (Wu et al., 2011).

Material Science Applications

In the realm of material science, the development of high glass-transition temperature and organosoluble novel arylene ether polymers utilizing similar fluorinated compounds showcases the significance of such structures in producing materials with exceptional thermal stability and solubility properties (Huang et al., 2007). These materials are promising for applications requiring high thermal resistance and optical transparency.

Biological Activities and Potential Applications

Research into fluorinated compounds has also extended into the investigation of their biological activities. For instance, the synthesis and evaluation of 2-(5-(aryl)-1,3,4-oxadiazol-2-ylthio)-N-(3-(trifluoromethyl)phenyl)acetamides and related derivatives for antimicrobial activities demonstrate the potential of fluorinated acetamides in developing new antimicrobial agents (Parikh & Joshi, 2014). The presence of fluorine atoms significantly enhances the compounds' antimicrobial efficacy, offering a pathway to novel treatments for bacterial and fungal infections.

Properties

IUPAC Name

2,2-difluoro-N-(2-fluorophenyl)-2-[3-(trifluoromethyl)phenoxy]acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H9F6NO2/c16-11-6-1-2-7-12(11)22-13(23)15(20,21)24-10-5-3-4-9(8-10)14(17,18)19/h1-8H,(H,22,23)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ACSZWWIVQDTZNC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)NC(=O)C(OC2=CC=CC(=C2)C(F)(F)F)(F)F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H9F6NO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

349.23 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.